![molecular formula C14H24ClNO4 B2733215 Tert-butyl 4-[(2-chloropropanoylamino)methyl]oxane-4-carboxylate CAS No. 2411257-66-2](/img/structure/B2733215.png)
Tert-butyl 4-[(2-chloropropanoylamino)methyl]oxane-4-carboxylate
Description
“Tert-butyl 4-[(2-chloropropanoylamino)methyl]oxane-4-carboxylate” is a chemical compound1. However, there is limited information available about this specific compound. It’s worth noting that tert-butyl compounds and their derivatives are often used as intermediates in the synthesis of several novel organic compounds2.
Synthesis Analysis
The synthesis of “Tert-butyl 4-[(2-chloropropanoylamino)methyl]oxane-4-carboxylate” is not explicitly mentioned in the available resources. However, tert-butyl compounds and their derivatives can be synthesized using various methods23. For instance, tert-butyl 4- (2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate and tert-butyl 4- (2-hydrazino-2-oxoethyl)piperazine-1-carboxylate were synthesized and characterized by FT-IR, 1 H & 13 C NMR and LCMS spectroscopic studies2.Molecular Structure Analysis
The molecular structure of “Tert-butyl 4-[(2-chloropropanoylamino)methyl]oxane-4-carboxylate” is not directly available. However, related compounds such as tert-butyl 4- (2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate have been studied using single crystal X-ray diffraction analysis2.Chemical Reactions Analysis
The specific chemical reactions involving “Tert-butyl 4-[(2-chloropropanoylamino)methyl]oxane-4-carboxylate” are not detailed in the available resources. However, tert-butyl compounds and their derivatives are known to participate in various chemical reactions24.Physical And Chemical Properties Analysis
The specific physical and chemical properties of “Tert-butyl 4-[(2-chloropropanoylamino)methyl]oxane-4-carboxylate” are not detailed in the available resources.Safety And Hazards
The safety and hazards associated with “Tert-butyl 4-[(2-chloropropanoylamino)methyl]oxane-4-carboxylate” are not explicitly mentioned in the available resources. However, it’s important to handle all chemical compounds with care and appropriate safety measures.
Future Directions
The future directions for the study and application of “Tert-butyl 4-[(2-chloropropanoylamino)methyl]oxane-4-carboxylate” are not explicitly mentioned in the available resources. However, tert-butyl compounds and their derivatives have potential in the field of drug discovery due to their easy modificability, proper alkality, water solubility, and the capacity for the formation of hydrogen bonds and adjustment of molecular physicochemical properties2.
Please note that the information provided is based on the available resources and may not be fully comprehensive or accurate. For more detailed information, further research and consultation with a chemical expert is recommended.
properties
IUPAC Name |
tert-butyl 4-[(2-chloropropanoylamino)methyl]oxane-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H24ClNO4/c1-10(15)11(17)16-9-14(5-7-19-8-6-14)12(18)20-13(2,3)4/h10H,5-9H2,1-4H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TWCQCFIFGSFAOJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NCC1(CCOCC1)C(=O)OC(C)(C)C)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24ClNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.80 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 4-[(2-chloropropanamido)methyl]oxane-4-carboxylate | |
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